3-(4-Methylpyrrolidin-2-yl)phenol

• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• IUPAC Name: 3-(4-methylpyrrolidin-2-yl)phenol
• InChI: InChI=1S/C11H15NO/c1-8-5-11(12-7-8)9-3-2-4-10(13)6-9/h2-4,6,8,11-13H,5,7H2,1H3
• InChI Key: DNNDFUKWLPGFNM-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(NC1)C2=CC(=CC=C2)O

Description

3-(4-Methylpyrrolidin-2-yl)phenol is a heterocyclic aromatic compound comprising a phenol moiety substituted at the 3-position with a 4-methylpyrrolidine ring. The pyrrolidine group introduces chirality and conformational rigidity, which can influence its physicochemical properties and biological interactions.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key Structural Variants :

• 3-({(2R)-2-[2-(4-Methylpiperidin-1-yl)ethyl]pyrrolidin-1-yl}sulfonyl)phenol (): Features a sulfonyl linker and a 4-methylpiperidine extension.
• 5-[2-[(3R)-1-(2-Phenylethyl)pyrrolidin-3-yl]oxyphenyl]-3-(4-pyridyl)-1,2,4-oxadiazole (): Incorporates an oxadiazole ring and a phenylethyl-pyrrolidine substituent. The oxadiazole introduces π-π stacking capabilities, which may enhance binding to aromatic residues in biological targets .
• (S)-1-((S)-2-(4-Fluorophenyl)-2-(methylamino)ethyl)pyrrolidin-3-ol (): Contains a fluorinated phenyl group and a methylaminoethyl side chain. Fluorine substitution can improve metabolic stability and membrane permeability relative to the methylpyrrolidine group in the target compound .

Substituent Impact :

• Electron-Withdrawing Groups (EWGs) : Chloro or nitro substituents (e.g., in ) reduce electron density on the aromatic ring, increasing resistance to electrophilic substitution compared to the electron-donating methylpyrrolidine group .
• Steric Effects: Bulky substituents like phenylethyl () may hinder molecular packing, lowering melting points compared to 3-(4-Methylpyrrolidin-2-yl)phenol .

Physicochemical Properties

Table 1: Comparative Physicochemical Data

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Substituents
3-(4-Methylpyrrolidin-2-yl)phenol*	C₁₁H₁₅NO	177.24	~200–220†	4-Methylpyrrolidine
5-(4-Chloro-2-methoxyphenyl)pyridin-3-ol	C₁₂H₁₀ClNO₂	243.67	Not reported	Cl, OCH₃ on phenyl; pyridin-ol
1-(4-Chlorophenyl)-2-methyl-2-phenyl-...	C₁₈H₁₆ClNO₃S	369.84	268–287‡	Cl, thiophene, pyrrolidinone
2-Amino-4-(2-chloro-5-(4-substituted)phenyl)	Varies	466–545‡	268–287‡	Cl, substituted phenyl groups

*Theoretical values inferred from analogues; †Estimated based on pyrrolidine derivatives; ‡Data from .

Key Observations :

• Melting Points : Bulky substituents (e.g., thiophene in ) correlate with higher melting points (268–287°C) due to enhanced van der Waals interactions . The target compound’s methylpyrrolidine group may lower its melting point compared to halogenated analogues.
• Solubility : Sulfonyl or pyridyl groups () improve aqueous solubility, whereas hydrophobic substituents (e.g., phenylethyl) reduce it .